
Application Notes and Protocols: Dissolving
Nicotinamide Riboside Malate for Experimental

Use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nicotinamide riboside malate

Cat. No.: B8820688 Get Quote

Abstract
Nicotinamide Riboside (NR) is a pyridine-nucleoside form of vitamin B3 that functions as a

precursor to nicotinamide adenine dinucleotide (NAD+).[1] Nicotinamide Riboside Malate
(NRM) is a salt of NR that is reported to enhance oxidative metabolism, protect against

metabolic abnormalities induced by high-fat diets, and reduce cognitive decline in models of

Alzheimer's disease.[2][3] Proper dissolution and preparation of NRM are critical for ensuring

accurate and reproducible results in both in vitro and in vivo experiments. This document

provides detailed protocols for dissolving NRM, information on its solubility and stability, and an

overview of its primary signaling pathway.

Solubility Properties
Nicotinamide Riboside Malate is generally soluble in aqueous solutions and organic solvents

like DMSO. While exact solubility values can vary by manufacturer and purity, the following

table summarizes solubility data and common solvents used for related compounds like

Nicotinamide Riboside Chloride, which can serve as a guide.
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Solvent Reported Solubility/Usage Source

Water / Aqueous Buffers (e.g.,

PBS)

Soluble. Used for direct

dissolution for in vitro and oral

in vivo administration. For

Nicotinamide Riboside

Chloride, solubility in PBS (pH

7.2) is approx. 10 mg/mL.

[4][5]

DMSO (Dimethyl Sulfoxide)

Soluble. Used to create high-

concentration stock solutions.

For Nicotinamide Riboside

Chloride, solubility is approx.

30 mg/mL.

[5]

Ethanol

Soluble. Can be used as a

solvent, though less common

for cell culture applications.

Nicotinamide has a solubility of

approx. 2.5 mg/mL in ethanol.

[4]

0.5% CMC Na

(Carboxymethylcellulose)

Used as a suspension vehicle

for oral administration (in vivo).
[2]

Corn Oil (with DMSO co-

solvent)

Used as a vehicle for injection

(e.g., IP, SC) for in vivo

studies.

[2]

Signaling Pathway and Mechanism of Action
Nicotinamide Riboside Malate acts as a potent precursor to NAD+, a critical coenzyme in

cellular metabolism and signaling.[6] Upon entering the cell, NR is phosphorylated by

Nicotinamide Riboside Kinases (NRK1/2) to form nicotinamide mononucleotide (NMN).[7] NMN

is then adenylated by NMN adenylyltransferases (NMNATs) to synthesize NAD+.[1] The

subsequent increase in the cellular NAD+ pool enhances the activity of NAD+-dependent

enzymes, most notably the sirtuins (e.g., SIRT1 and SIRT3).[3][8] These sirtuins play key roles

in regulating mitochondrial function, gene expression, DNA repair, and cellular stress

responses.[6]
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Figure 1. Simplified signaling pathway of Nicotinamide Riboside.

Experimental Protocols
General Workflow for Solution Preparation
The following diagram outlines the general workflow for preparing NRM solutions for

experimental use.
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Figure 2. General workflow for preparing NRM solutions.
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Protocol for In Vitro (Cell Culture) Experiments
This protocol is designed for preparing a sterile stock solution in DMSO and a final working

solution in cell culture media. In vitro studies have used NRM at concentrations ranging from 1-

1000 µM.[2][8]

Materials:

Nicotinamide Riboside Malate (NRM) powder

Dimethyl Sulfoxide (DMSO), sterile

Sterile cell culture medium

Sterile microcentrifuge tubes

0.22 µm syringe filter

Procedure for 100 mM DMSO Stock Solution:

Aseptically weigh the required amount of NRM powder. (Molecular Weight should be

confirmed from the supplier).

Under a sterile hood, dissolve the NRM powder in sterile DMSO to achieve a final

concentration of 100 mM.

Vortex gently until the powder is completely dissolved.

(Optional but recommended) Sterilize the stock solution by passing it through a 0.22 µm

syringe filter into a new sterile tube.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C. The stock solution is stable for up to 6 months when stored

properly.[3]

Procedure for Working Solution (e.g., 100 µM):
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Thaw a single aliquot of the 100 mM NRM stock solution.

Dilute the stock solution 1:1000 in pre-warmed sterile cell culture medium to obtain the final

working concentration of 100 µM.

Example: Add 1 µL of 100 mM stock solution to 1 mL of cell culture medium.

Mix thoroughly by gentle inversion before adding to the cell cultures.

Note: The final concentration of DMSO in the culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Protocol for In Vivo (Animal) Experiments
This protocol provides examples for preparing NRM for oral gavage or injection. Dosing for in

vivo studies has been reported around 400 mg/kg/day via oral administration.[2][3]

4.3.1 Oral Formulation (Suspension)

Materials:

Nicotinamide Riboside Malate (NRM) powder

Carboxymethylcellulose sodium (CMC-Na)

Sterile distilled water (ddH₂O)

Procedure for 25 mg/mL Suspension in 0.5% CMC-Na:

Prepare a 0.5% (w/v) CMC-Na solution by dissolving 0.5 g of CMC-Na in 100 mL of ddH₂O.

Stir until a clear, viscous solution is formed.

Weigh the required amount of NRM powder.

Gradually add the NRM powder to the 0.5% CMC-Na solution while stirring or vortexing to

create a homogenous suspension. For example, to prepare 10 mL of a 25 mg/mL

suspension, add 250 mg of NRM to 10 mL of the vehicle.[2]
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Ensure the suspension is well-mixed immediately before each administration to ensure

uniform dosing.

4.3.2 Injectable Formulation (Co-Solvent System)

For compounds with limited aqueous solubility, a co-solvent system may be necessary for

injectable routes (e.g., intraperitoneal, subcutaneous).

Materials:

Nicotinamide Riboside Malate (NRM) powder

DMSO

Corn oil

Procedure for 2.5 mg/mL Formulation (10% DMSO in Corn Oil):

Prepare a high-concentration stock solution of NRM in DMSO (e.g., 25 mg/mL).

To prepare the final formulation, dilute the DMSO stock solution 1:10 in corn oil.[2]

Example: For 1 mL of final solution, add 100 µL of the 25 mg/mL DMSO stock to 900 µL of

corn oil.

Mix thoroughly to obtain a clear solution or a uniform suspension.

This formulation is ready for administration to animals.[2]

Stability and Storage
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Form
Solvent/Vehicl
e

Storage
Temperature

Stability Source

Powder N/A (Solid) -20°C ≥ 3 years [8]

Stock Solution DMSO -80°C ~1 year [8]

Stock Solution DMSO -20°C ~1 month [3]

Aqueous

Solution
Water / PBS 4°C

Not

recommended

for > 1 day

[4][5]

Key Recommendations:

Nicotinamide riboside and its salts are susceptible to hydrolysis in aqueous solutions.[9]

Therefore, aqueous preparations should be made fresh daily.

For long-term storage, NRM should be kept as a powder at -20°C or as a stock solution in an

anhydrous solvent like DMSO at -80°C.

Avoid multiple freeze-thaw cycles of stock solutions by preparing single-use aliquots.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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